Cas no 945542-06-3 (2-(2-Fluorophenyl)butanenitrile)

• Product Name: 2-(2-Fluorophenyl)butanenitrile
• CAS No: 945542-06-3
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 5616157
• PubChem ID: 66855616
• Update Time: 2023-09-05

2-(2-Fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• GHQHCINRYPITMG-UHFFFAOYSA-N
• 945542-06-3
• rac-2-(2-fluoro-phenyl)-butyronitrile
• SCHEMBL954150
• 2-(2-fluorophenyl)butanenitrile
• 2-(2-Fluorophenyl)butanenitrile

• Inchi： 1S/C10H10FN/c1-2-8(7-12)9-5-3-4-6-10(9)11/h3-6,8H,2H2,1H3
• InChI Key： GHQHCINRYPITMG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#N)CC

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų